(R)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(di-2-furylphosphine)
Overview
Description
(R)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(di-2-furylphosphine), or (R)-DMBP-DPF, is a type of organophosphorus compound that has been studied for its potential applications in a variety of scientific fields. It has been used in the synthesis of several important compounds, and has been studied for its potential effects on biochemical and physiological functions.
Scientific Research Applications
Environmental Health and Toxicology
Bisphenol compounds, including BPA, are extensively studied for their endocrine-disrupting potential . Research by Bonefeld‐Jørgensen et al. (2007) shows that compounds like BPA can affect various cellular mechanisms, including estrogen and androgen receptor activity, and aromatase activity, which are crucial for understanding the environmental impact of such chemicals (Bonefeld‐Jørgensen, Long, Hofmeister, & Vinggaard, 2007).
Synthetic Chemistry and Catalysis
The review on the role of Lawesson's reagent in synthesizing macrocyclic natural products by Larik et al. (2017) exemplifies the significant interest in developing synthetic methodologies that could potentially involve complex biphenyl structures similar to the compound of interest. Such methodologies are pivotal in the synthesis of natural products and highlight the synthetic versatility of biphenyl phosphine derivatives (Larik, Saeed, Muqadar, El‐Seedi, Faisal, Channar, & Mehfooz, 2017).
Material Science and Engineering
Compounds related to (R)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(di-2-furylphosphine) are often explored for their polymerization properties and applications in creating new materials. For instance, the synthesis and reactivity of certain half-sandwich complexes offer insights into novel materials and catalytic processes, potentially relevant for the development of advanced polymers and coatings [Cadierno, Gamasa, & Gimeno, 2004].
Environmental Science
Understanding the fate of bisphenol A in wastewater treatment is crucial for assessing and mitigating its environmental impact. Studies such as the one by Mohapatra et al. (2010) delve into various treatment technologies to degrade BPA in wastewater, indicating the importance of research in this area for environmental protection (Mohapatra, Brar, Tyagi, & Surampalli, 2010).
Mechanism of Action
Target of Action
The compound, also known as (S)-(6,6’-Dimethoxybiphenyl-2,2’-diyl)bis(di-2-furylphosphine), is a chiral phosphine ligand . Ligands are molecules that bind to other molecules, often acting as signals to trigger certain processes. In this case, the compound is used for enantioselective synthesis , indicating that it targets chiral molecules to control the outcome of chemical reactions.
Mode of Action
As a chiral phosphine ligand, the compound binds to a metal center in a catalyst, forming a chiral environment around the metal center . This environment can control the stereochemistry of the reaction, allowing for the selective formation of one enantiomer over the other in a chemical reaction .
Result of Action
The primary result of the compound’s action is the enantioselective synthesis of chiral molecules . This means that the compound can control the formation of one enantiomer over the other in a chemical reaction, which is crucial in the synthesis of many pharmaceuticals and biologically active compounds.
properties
IUPAC Name |
[2-[2-[bis(furan-2-yl)phosphanyl]-6-methoxyphenyl]-3-methoxyphenyl]-bis(furan-2-yl)phosphane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H24O6P2/c1-31-21-9-3-11-23(37(25-13-5-17-33-25)26-14-6-18-34-26)29(21)30-22(32-2)10-4-12-24(30)38(27-15-7-19-35-27)28-16-8-20-36-28/h3-20H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABGYJVGTLXSMBM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)P(C2=CC=CO2)C3=CC=CO3)C4=C(C=CC=C4P(C5=CC=CO5)C6=CC=CO6)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H24O6P2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80571223 |
Source
|
| Record name | (6,6'-Dimethoxy[1,1'-biphenyl]-2,2'-diyl)bis[di(furan-2-yl)phosphane] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80571223 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
542.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(di-2-furylphosphine) | |
CAS RN |
145214-59-1, 145214-57-9 |
Source
|
| Record name | 1,1′-[(1S)-6,6′-Dimethoxy[1,1′-biphenyl]-2,2′-diyl]bis[1,1-di-2-furanylphosphine] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=145214-59-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (6,6'-Dimethoxy[1,1'-biphenyl]-2,2'-diyl)bis[di(furan-2-yl)phosphane] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80571223 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (6,6'-Dimethoxy-2,2'-biphenyldiyl)bis(di-2-furylphosphine) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | (S)-(-)-2,2'-Bis(di-2-furanylphosphino)-6,6'-dimethoxy-1,1'-biphenyl | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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